Cas no 578742-26-4 (1-Chloro-3-{4-3-(trifluoromethyl)phenylpiperazino}-2-propanol)
1-Chloro-3-{4-[3-(trifluoromethyl)phenyl]piperazino}-2-propanol is a synthetic organic compound featuring a chloro-hydroxypropyl backbone linked to a piperazine moiety substituted with a trifluoromethylphenyl group. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the piperazine ring contributes to molecular flexibility and binding affinity. The chloro and hydroxy functional groups offer reactive sites for further derivatization. Its well-defined stereochemistry and purity make it suitable for applications in drug discovery, particularly in targeting CNS and receptor-based pathways. The compound is typically supplied with high analytical standards, ensuring reproducibility in research settings.
578742-26-4 structure
Product Name:1-Chloro-3-{4-3-(trifluoromethyl)phenylpiperazino}-2-propanol
CAS No:578742-26-4
MF:C14H18ClF3N2O
MW:322.753733158112
CID:4655412
Update Time:2025-06-09
1-Chloro-3-{4-3-(trifluoromethyl)phenylpiperazino}-2-propanol Chemical and Physical Properties
Names and Identifiers
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- 1-chloro-3-{4-[3-(trifluoromethyl)phenyl]piperazino}-2-propanol
- 1-Chloro-3-{4-3-(trifluoromethyl)phenylpiperazino}-2-propanol
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- Inchi: 1S/C14H18ClF3N2O/c15-9-13(21)10-19-4-6-20(7-5-19)12-3-1-2-11(8-12)14(16,17)18/h1-3,8,13,21H,4-7,9-10H2
- InChI Key: XMLHXOJURDTKRY-UHFFFAOYSA-N
- SMILES: C(Cl)C(O)CN1CCN(C2=CC=CC(C(F)(F)F)=C2)CC1
1-Chloro-3-{4-3-(trifluoromethyl)phenylpiperazino}-2-propanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C153650-25mg |
1-Chloro-3-{4-[3-(trifluoromethyl)phenyl]piperazino}-2-propanol |
578742-26-4 | 25mg |
$ 230.00 | 2022-06-06 | ||
| TRC | C153650-50mg |
1-Chloro-3-{4-[3-(trifluoromethyl)phenyl]piperazino}-2-propanol |
578742-26-4 | 50mg |
$ 380.00 | 2022-06-06 | ||
| Key Organics Ltd | 4H-494S-1MG |
1-chloro-3-{4-[3-(trifluoromethyl)phenyl]piperazino}-2-propanol |
578742-26-4 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 4H-494S-5MG |
1-chloro-3-{4-[3-(trifluoromethyl)phenyl]piperazino}-2-propanol |
578742-26-4 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 4H-494S-10MG |
1-chloro-3-{4-[3-(trifluoromethyl)phenyl]piperazino}-2-propanol |
578742-26-4 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 4H-494S-0.5G |
1-chloro-3-{4-[3-(trifluoromethyl)phenyl]piperazino}-2-propanol |
578742-26-4 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
| Key Organics Ltd | 4H-494S-1G |
1-chloro-3-{4-[3-(trifluoromethyl)phenyl]piperazino}-2-propanol |
578742-26-4 | >90% | 1g |
£770.00 | 2025-02-09 | |
| Key Organics Ltd | 4H-494S-5G |
1-chloro-3-{4-[3-(trifluoromethyl)phenyl]piperazino}-2-propanol |
578742-26-4 | >90% | 5g |
£3080.00 | 2025-02-09 | |
| Key Organics Ltd | 4H-494S-10G |
1-chloro-3-{4-[3-(trifluoromethyl)phenyl]piperazino}-2-propanol |
578742-26-4 | >90% | 10g |
£5775.00 | 2025-02-09 | |
| A2B Chem LLC | AI83881-1mg |
1-chloro-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol |
578742-26-4 | >90% | 1mg |
$201.00 | 2024-04-19 |
1-Chloro-3-{4-3-(trifluoromethyl)phenylpiperazino}-2-propanol Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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